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The table below summarizes the key experimental data available for NVS-PAK1-1, which defines it as a

potent and selective chemical probe.

Profile Aspect Experimental Data Key Findings

Potency &
Mechanism

IC₅₀ (Caliper assay): 5 nM (dephospho-PAK1), 6

nM (phospho-PAK1) [1]. Allosteric, DFG-out binder
[1].

Highly potent, ATP-

competitive due to indirect
mechanism [1].

Selectivity
(Kinome-wide)

DiscoverX scan (442 kinases) [1]. "Exquisitely selective" at
10 µM [1].

Selectivity
(Within PAK
Family)

IC₅₀: 270 nM (dephospho-PAK2), 720 nM
(phospho-PAK2) [1]. Kd: 7 nM (PAK1), 400 nM

(PAK2) [2].

>54-fold selectivity for
PAK1 over PAK2 [1].

Cellular Activity Inhibits PAK1 autophosphorylation (S144) at 0.25

µM; inhibits MEK S289 phosphorylation (IC₅₀ = 0.21
µM) in Su86.86 cells [1].

Potent cellular target

engagement and pathway
modulation [1].

In Vivo
Applicability

Stability in rat liver microsomes (t₁/₂ = 3.5 min) [1]
[2].

Poor metabolic stability
limits in vivo utility [1] [2].
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Details on Key Experimental Protocols

The robust profiling of NVS-PAK1-1 relies on several key experiments. Here are the methodologies

referenced in the data:

Biochemical Kinase Assay (Caliper Assay): This assay directly measures the compound's ability to

inhibit PAK1's kinase activity [1]. The reaction includes the PAK1 enzyme, the test compound, and a
peptide substrate with ATP. After incubation, a "Caliper" instrument (a microfluidic mobility shift

system) separates and quantifies the phosphorylated and non-phosphorylated peptide products. The
percentage of inhibition at different compound concentrations is used to calculate the IC₅₀ value [2].

Cellular Target Engagement: To demonstrate activity in cells, researchers often measure the
inhibition of PAK1 autophosphorylation at serine 144 (S144), a key step in its activation [1]. This is

typically done using Western blot analysis with a phospho-specific antibody against pS144 PAK1 on
lysates from treated cells.

Selectivity Profiling (DiscoverX KINOMEscan): This widely used method assesses selectivity
across hundreds of kinases [1]. Each kinase is incubated with the test compound and a immobilized

ligand. If the compound binds the kinase, it competes with the ligand and reduces the amount of
kinase binding to the immobilized plate. The residual kinase binding is quantified, and compounds are

ranked for their selectivity against the entire kinome.

Understanding PAK1 Activation and NVS-PAK1-1
Binding

Although a co-crystal structure of the complex is not public, research describes NVS-PAK1-1 as an

allosteric inhibitor that binds to a unique DFG-out conformation of PAK1 [1]. The diagram below

illustrates the activation cycle of PAK1 and the postulated site of NVS-PAK1-1 binding.
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Based on available data, NVS-PAK1-1 is an excellent tool for in vitro studies due to its high potency and

selectivity. However, its poor metabolic stability makes it unsuitable for in vivo experiments without further

optimization [1] [2].

Researchers have used NVS-PAK1-1 as a starting point to develop new compounds, such as PROTAC

degraders, which aim to overcome the limitations of traditional inhibitors by degrading the PAK1 protein

entirely [3].
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To cite this document: Smolecule. [Biochemical and Cellular Profiling of NVS-PAK1-1]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b537873#nvs-pak1-1-co-

crystal-structure-with-pak1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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